![molecular formula C18H15ClN2O3S B2772314 (E)-methyl 2-((2-chlorobenzoyl)imino)-3-ethyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate CAS No. 897615-83-7](/img/structure/B2772314.png)
(E)-methyl 2-((2-chlorobenzoyl)imino)-3-ethyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate
Overview
Description
Thiazole derivatives, such as benzo[d]thiazole-2-carboxamide , are widely found in both natural products and drugs . They have been designed and synthesized for various purposes, including as potential EGFR inhibitors .
Synthesis Analysis
While specific synthesis information for the requested compound is not available, similar compounds, such as benzo[d]thiazole-2-carboxamide derivatives, have been synthesized based on virtual screening methods .
Molecular Structure Analysis
The molecular structure of similar compounds, such as Ethyl 2-amino-4-thiazolecarboxylate, has been analyzed . The molecular formula for this compound is CHNOS, with an average mass of 172.205 Da .
Chemical Reactions Analysis
The chemical reactions of similar compounds have been studied. For instance, a series of 6-substituted - 1,2,4-triazolo-[3,4-b]-1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives of benzothiazole were synthesized and evaluated for their anti-inflammatory, analgesic, ulcerogenic, and lipid peroxidation activities .
Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds, such as Ethyl 2-amino-4-thiazolecarboxylate, have been analyzed .
Scientific Research Applications
- Research has identified that this compound, along with its derivatives, inhibits quorum sensing in Gram-negative bacteria, particularly Pseudomonas aeruginosa .
- Computational calculations suggest that this compound and its derivatives serve as good templates for further drug development .
- While not directly related to the specific compound, this broader context highlights the potential applications of thiazole derivatives in MOFs and coordination polymers for sensing purposes .
Quorum Sensing Inhibition
Anti-Biofilm Activity
Drug Development Template
Metal-Organic Frameworks (MOFs) and Coordination Polymers
Synthesis of Biologically Active Derivatives
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 2-(2-chlorobenzoyl)imino-3-ethyl-1,3-benzothiazole-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O3S/c1-3-21-14-9-8-11(17(23)24-2)10-15(14)25-18(21)20-16(22)12-6-4-5-7-13(12)19/h4-10H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKKLNTKBFPLLBA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)C(=O)OC)SC1=NC(=O)C3=CC=CC=C3Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-methyl 2-((2-chlorobenzoyl)imino)-3-ethyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate | |
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